Cas no 2228388-96-1 (tert-butyl N-[2-amino-1-(2-nitrophenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-amino-1-(2-nitrophenyl)ethyl]carbamate
• CAS No: 2228388-96-1
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 5986807
• PubChem ID: 165623558
• Update Time: 2025-11-07

tert-butyl N-[2-amino-1-(2-nitrophenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2228388-96-1
• EN300-1901986
• tert-butyl N-[2-amino-1-(2-nitrophenyl)ethyl]carbamate

• Inchi： 1S/C13H19N3O4/c1-13(2,3)20-12(17)15-10(8-14)9-6-4-5-7-11(9)16(18)19/h4-7,10H,8,14H2,1-3H3,(H,15,17)
• InChI Key： HHDDVUIUMAJQDM-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.13755610g/mol
• Monoisotopic Mass: 281.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-[2-amino-1-(2-nitrophenyl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[2-amino-1-(2-nitrophenyl)ethyl]carbamate (CAS No. 2228388-96-1)

The compound tert-butyl N-[2-amino-1-(2-nitrophenyl)ethyl]carbamate (CAS No. 2228388-96-1) is a specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique structure, featuring a tert-butyl carbamate group and a 2-nitrophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents.

One of the key reasons for the growing interest in tert-butyl N-[2-amino-1-(2-nitrophenyl)ethyl]carbamate is its versatility in organic transformations. The presence of both an amino group and a nitro functionality allows for diverse chemical modifications, enabling the creation of complex molecular architectures. This aligns with current trends in medicinal chemistry, where researchers are increasingly focused on structure-activity relationship (SAR) studies to optimize drug candidates.

In recent years, the demand for high-purity intermediates like CAS No. 2228388-96-1 has surged, driven by advancements in high-throughput screening (HTS) and combinatorial chemistry. These techniques require reliable building blocks to accelerate the discovery of novel compounds. Additionally, the rise of artificial intelligence (AI) in drug design has further emphasized the need for well-characterized intermediates, as predictive models rely on accurate chemical data.

The synthesis of tert-butyl N-[2-amino-1-(2-nitrophenyl)ethyl]carbamate typically involves multi-step reactions, including Boc protection and nitroaromatic substitutions. These processes are critical for ensuring the compound's stability and reactivity in downstream applications. Researchers often inquire about optimal reaction conditions, yields, and purification methods, reflecting the practical challenges associated with its production.

Another area of interest is the compound's potential role in peptide mimetics and small-molecule therapeutics. Its structural features mimic natural amino acids, making it a promising candidate for designing peptidomimetics that target specific biological pathways. This is particularly relevant in the context of personalized medicine, where tailored therapies are gaining traction.

From a commercial perspective, suppliers of CAS No. 2228388-96-1 must adhere to stringent quality standards, as impurities can significantly impact research outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity and confirming structural integrity. These aspects are frequently highlighted in user queries, underscoring the importance of reliable sourcing.

Looking ahead, the compound's relevance is expected to grow alongside innovations in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly routes to produce intermediates like tert-butyl N-[2-amino-1-(2-nitrophenyl)ethyl]carbamate, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing.

In summary, tert-butyl N-[2-amino-1-(2-nitrophenyl)ethyl]carbamate (CAS No. 2228388-96-1) is a pivotal compound in modern chemistry, bridging the gap between synthetic methodology and therapeutic innovation. Its applications span drug discovery, materials science, and beyond, making it a subject of ongoing research and development.